Cas no 694439-04-8 (cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride)

• Product Name: cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride
• CAS No: 694439-04-8
• MF: C₆H₁₂ClNO₂
• MW: 165.6180
• MDL: MFCD28902465
• CID: 2093218
• PubChem ID: 91758940
• Update Time: 2023-11-20

cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4aR,7aS)-rel-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
• (trans)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
• (4aR,7aS)-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
• cis-(4AR,7AS)-Hexahydro-2H-[1,4]dioxino[2,3-C]pyrrole HCl
• SNMOUDJYJUGNLH-KNCHESJLSA-N
• AK165851
• cis-hexahydro-2h-[1,4]dioxino[2,3-c]pyrrole hcl
• cis-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride
• 5H-1,4-Dioxino[2,3-c]pyrrole, hexahydro-, hydrochloride (1:1), (4aR,7aS)-rel-
• cis-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole;hydrochloride

• MDL： MFCD28902465
• Inchi： 1S/C6H11NO2.ClH/c1-2-9-6-4-7-3-5(6)8-1;/h5-7H,1-4H2;1H/t5-,6+;
• InChI Key： SNMOUDJYJUGNLH-KNCHESJLSA-N
• SMILES： Cl[H].O1C([H])([H])C([H])([H])O[C@]2([H])C([H])([H])N([H])C([H])([H])[C@]12[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 95.2
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes